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Compound of Interest

Compound Name: 2-(2-Aminophenyl)indole

Cat. No.: B1595303 Get Quote

An In-Depth Technical Guide to 2-(2-Aminophenyl)indole for Researchers and Drug

Development Professionals

This guide provides a comprehensive overview of 2-(2-Aminophenyl)indole, a heterocyclic

aromatic organic compound. The document details its chemical identity, physicochemical

properties, synthesis methodologies, and known biological activities, with a focus on its

interaction with the Aryl Hydrocarbon Receptor (AhR) signaling pathway. This information is

intended to support researchers, scientists, and professionals involved in drug discovery and

development.

Chemical Identity and Synonyms
2-(2-Aminophenyl)indole is identified by several names and registry numbers across various

chemical databases. Accurate identification is crucial for literature searches and procurement.

The primary identifier is its CAS Registry Number: 32566-01-1.[1][2]

A comprehensive list of synonyms and identifiers is provided in the table below to facilitate

cross-referencing in chemical databases.
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Identifier Type Identifier Source

IUPAC Name 2-(1H-indol-2-yl)aniline PubChem

CAS Registry Number 32566-01-1
Santa Cruz Biotechnology[1],

PubChem

Molecular Formula C₁₄H₁₂N₂
PubChem, Santa Cruz

Biotechnology[1]

Molecular Weight 208.26 g/mol
PubChem, Santa Cruz

Biotechnology[1]

InChI

InChI=1S/C14H12N2/c15-12-

7-3-2-6-11(12)14-9-10-5-1-4-8-

13(10)16-14/h1-9,16H,15H2

PubChem

InChIKey
IAKRGXQCKYFJCB-

UHFFFAOYSA-N
PubChem

Canonical SMILES
C1=CC=C2C(=C1)C=C(N2)C3

=CC=CC=C3N
Smolecule[3]

Depositor-Supplied Synonyms

2-(2'-Aminophenyl)indole, 2-(2-

aminophenyl)-1H-indole, 2-

indol-2-ylphenylamine,

benzenamine, 2-(1H-indol-2-

yl)-

PubChem, chemBlink[4]

EC Number 624-293-5 PubChem

PubChem CID 735966 Guidechem[5]

Physicochemical and Spectroscopic Data
The following table summarizes key physicochemical and spectroscopic properties of 2-(2-
Aminophenyl)indole. This data is essential for its handling, characterization, and use in

experimental settings.
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Property Value Source

Physical State Solid General knowledge

Melting Point 154-155 °C
Guidechem[5], CHEMLYTE

SOLUTIONS[6]

Boiling Point
437.9 °C at 760 mmHg

(Predicted)
CHEMLYTE SOLUTIONS[6]

Density 1.229 g/cm³ (Predicted) CHEMLYTE SOLUTIONS[6]

XLogP3 3.99830 CHEMLYTE SOLUTIONS[6]

PSA (Polar Surface Area) 41.8 Å² PubChem[7]

Refractive Index 1.726 (Predicted) CHEMLYTE SOLUTIONS[6]

¹³C NMR Spectra
Data available from Sigma-

Aldrich Co. LLC.
PubChem[7]

Synthesis Protocols
Several synthetic routes have been developed for the preparation of indole derivatives. While a

specific protocol for the direct synthesis of 2-(2-Aminophenyl)indole is not readily available in

all literature, the following represents a general and adaptable method based on the synthesis

of structurally similar compounds.

Representative Synthesis: Palladium-Catalyzed
Annulation of Anilines with Bromoalkynes
This method provides a regioselective approach to synthesizing 2-substituted indoles.

Experimental Protocol:

Reaction Setup: To a sealed reaction vessel, add the substituted aniline (1.0 equiv.), the

corresponding bromoalkyne (1.2 equiv.), palladium acetate (Pd(OAc)₂, 5 mol%), and a

suitable ligand such as triphenylphosphine (PPh₃, 10 mol%).
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Solvent and Base: Add a degassed solvent such as N,N-dimethylformamide (DMF) and a

base, for example, potassium carbonate (K₂CO₃, 2.0 equiv.).

Reaction Conditions: Heat the mixture at a specified temperature, typically between 80-120

°C, and monitor the reaction progress using thin-layer chromatography (TLC) or liquid

chromatography-mass spectrometry (LC-MS).

Work-up and Purification: Upon completion, cool the reaction mixture to room temperature

and dilute with an organic solvent like ethyl acetate. Wash the organic layer with water and

brine. Dry the organic phase over anhydrous sodium sulfate (Na₂SO₄), filter, and concentrate

under reduced pressure. Purify the crude product by column chromatography on silica gel

using an appropriate eluent system (e.g., a gradient of hexane and ethyl acetate).

Biological Activity and Signaling Pathways
2-(2-Aminophenyl)indole is recognized as a reactant and a reagent in chemical synthesis.[1]

Emerging research indicates its potential as a biologically active molecule, particularly in the

context of cancer research and immunology.

Aryl Hydrocarbon Receptor (AhR) Activation
Studies suggest that 2-(2-Aminophenyl)indole may act as an activator of the Aryl

Hydrocarbon Receptor (AhR).[3] The AhR is a ligand-activated transcription factor that plays a

crucial role in regulating the expression of genes involved in xenobiotic metabolism, immune

responses, and cell proliferation and differentiation.[1]

Signaling Pathway:

The canonical AhR signaling pathway is initiated by the binding of a ligand to the cytosolic AhR

complex. This complex also includes heat shock protein 90 (Hsp90), AhR-interacting protein

(AIP), and the co-chaperone p23. Ligand binding induces a conformational change, leading to

the dissociation of the chaperone proteins and the translocation of the AhR into the nucleus. In

the nucleus, AhR forms a heterodimer with the AhR nuclear translocator (ARNT). This AhR-

ARNT complex then binds to specific DNA sequences known as xenobiotic responsive

elements (XREs) in the promoter regions of target genes, thereby modulating their

transcription.
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Aryl Hydrocarbon Receptor (AhR) Signaling Pathway.

Potential Antitumor Properties
Some derivatives of 2-(2-Aminophenyl)indole have demonstrated cytotoxic effects against

various cancer cell lines, suggesting potential antitumor properties.[3] The indole scaffold is a

common feature in many compounds with anticancer activity, and further research into the

specific mechanisms of action of 2-(2-Aminophenyl)indole and its analogues is warranted.

Experimental Workflows
The following diagram illustrates a general experimental workflow for investigating the

biological activity of 2-(2-Aminophenyl)indole, from initial synthesis to in vitro and in vivo

evaluation.
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Chemical Synthesis & Characterization

In Vitro Evaluation

In Vivo Studies (Potential Next Step)
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General Experimental Workflow for Biological Evaluation.
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Safety and Handling
2-(2-Aminophenyl)indole is classified as a hazardous substance. According to the Globally

Harmonized System (GHS), it causes skin irritation (H315), serious eye irritation (H319), and

may cause respiratory irritation (H335).[5] Appropriate personal protective equipment (PPE),

including gloves, safety glasses, and a lab coat, should be worn when handling this compound.

Work should be conducted in a well-ventilated area or a fume hood. For detailed safety

information, refer to the Safety Data Sheet (SDS) provided by the supplier.

This technical guide provides a foundational understanding of 2-(2-Aminophenyl)indole for

scientific and drug development applications. Further research is encouraged to fully elucidate

its biological mechanisms and therapeutic potential.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
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